Cas no 637751-47-4 (2-{3-(2-methoxyphenoxy)-4-oxo-4H-chromen-7-yloxy}acetonitrile)

• Product Name: 2-{3-(2-methoxyphenoxy)-4-oxo-4H-chromen-7-yloxy}acetonitrile
• CAS No: 637751-47-4
• MF: C₁₈H₁₃NO₅
• MW: 323.299525022507
• CID: 5419706
• Update Time: 2025-06-14

2-{3-(2-methoxyphenoxy)-4-oxo-4H-chromen-7-yloxy}acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[3-(2-methoxyphenoxy)-4-oxochromen-7-yl]oxyacetonitrile
• 2-{3-(2-methoxyphenoxy)-4-oxo-4H-chromen-7-yloxy}acetonitrile

• Inchi： 1S/C18H13NO5/c1-21-14-4-2-3-5-15(14)24-17-11-23-16-10-12(22-9-8-19)6-7-13(16)18(17)20/h2-7,10-11H,9H2,1H3
• InChI Key： GKDVNDLZGYZUCE-UHFFFAOYSA-N
• SMILES： C(#N)COC1=CC=C2C(=C1)OC=C(OC1=CC=CC=C1OC)C2=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 2-{3-(2-methoxyphenoxy)-4-oxo-4H-chromen-7-yloxy}acetonitrile

Comprehensive Overview of 2-{3-(2-methoxyphenoxy)-4-oxo-4H-chromen-7-yloxy}acetonitrile (CAS No. 637751-47-4): Properties, Applications, and Research Insights

In the realm of organic chemistry and pharmaceutical research, 2-{3-(2-methoxyphenoxy)-4-oxo-4H-chromen-7-yloxy}acetonitrile (CAS No. 637751-47-4) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its chromene backbone and acetonitrile moiety, is a subject of ongoing studies in drug discovery and material science. Researchers are particularly intrigued by its flavonoid-like properties, which may contribute to its bioactivity in various therapeutic contexts.

The molecular structure of 2-{3-(2-methoxyphenoxy)-4-oxo-4H-chromen-7-yloxy}acetonitrile includes a methoxyphenoxy group linked to a 4-oxo-4H-chromen scaffold, further functionalized with an acetonitrile side chain. This configuration imparts distinct physicochemical properties, such as moderate solubility in polar organic solvents and stability under controlled conditions. Recent publications highlight its role as a key intermediate in synthesizing more complex molecules, particularly those targeting enzyme inhibition or receptor modulation.

One of the trending topics in scientific discussions revolves around the sustainable synthesis of such specialized chemicals. With growing interest in green chemistry, researchers are exploring eco-friendly catalytic methods to produce 2-{3-(2-methoxyphenoxy)-4-oxo-4H-chromen-7-yloxy}acetonitrile with higher yields and reduced waste. Questions frequently searched in academic databases include: "How to optimize the synthesis of chromene derivatives?" or "What are the biological activities of acetonitrile-containing flavonoids?" These queries reflect the compound's relevance in both industrial and academic settings.

From an application standpoint, CAS No. 637751-47-4 has been investigated for its potential in photodynamic therapy (PDT) due to its chromophore characteristics. Its ability to absorb specific wavelengths of light makes it a candidate for light-activated therapeutic agents. Additionally, its structure-activity relationship (SAR) is being decoded to design derivatives with enhanced efficacy and selectivity, addressing challenges like drug resistance in medical treatments.

In material science, the compound's π-conjugated system offers opportunities for developing organic semiconductors or fluorescent probes. With the rise of flexible electronics and biocompatible sensors, derivatives of 2-{3-(2-methoxyphenoxy)-4-oxo-4H-chromen-7-yloxy}acetonitrile are being tested for their electronic and optical properties. This aligns with the broader demand for functional materials in renewable energy and diagnostic technologies.

Quality control and analytical methods for 637751-47-4 are critical for ensuring reproducibility in research. Techniques like HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify purity and structural integrity. Laboratories often search for "validated protocols for chromene derivative analysis", underscoring the need for standardized procedures in handling such compounds.

In conclusion, 2-{3-(2-methoxyphenoxy)-4-oxo-4H-chromen-7-yloxy}acetonitrile represents a versatile chemical entity with multidisciplinary applications. Its study bridges gaps between medicinal chemistry, material science, and environmental sustainability, making it a focal point for future innovations. As research progresses, this compound may unlock new pathways in targeted drug delivery and smart material design, answering pressing questions in modern science.